2-(Boc-amino)-1-cyclopentenecarbonitrile

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: tert-butyl N-(2-cyanocyclopenten-1-yl)carbamate
• InChI: InChI=1S/C11H16N2O2/c1-11(2,3)15-10(14)13-9-6-4-5-8(9)7-12/h4-6H2,1-3H3,(H,13,14)
• InChI Key: CBYSEAGFXUZBCV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C(CCC1)C#N

Description

MFCD33548999 is a chemical compound with unique properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to participate in a wide range of chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD33548999 typically involves a series of well-defined chemical reactions. One common method includes the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of small molecules . This technique is essential for ensuring the purity and consistency of the compound during its preparation.

Industrial Production Methods: In industrial settings, the production of MFCD33548999 often involves large-scale chemical processes that ensure high yield and purity. These methods may include the use of advanced nanocomposite hydrogels and metal-organic frameworks . The optimization of these processes is crucial for meeting the demands of various applications.

Chemical Reactions Analysis

Types of Reactions: MFCD33548999 undergoes several types of chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound’s properties and enhancing its applicability in different fields.

Common Reagents and Conditions: The reactions involving MFCD33548999 often require specific reagents and conditions. For instance, the use of perovskite oxides and related materials has been extensively researched for their catalytic properties in selective oxidation and acid-base reactions . These conditions are optimized to achieve the desired chemical transformations efficiently.

Major Products Formed: The major products formed from the reactions of MFCD33548999 depend on the specific reaction conditions and reagents used. These products are often characterized by their enhanced chemical and physical properties, making them suitable for various applications.

Scientific Research Applications

MFCD33548999 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a catalyst in various reactions, while in biology, it plays a crucial role in the study of cellular processes. In medicine, MFCD33548999 is used in the development of new therapeutic agents, and in industry, it is employed in the production of advanced materials .

Mechanism of Action

The mechanism of action of MFCD33548999 involves its interaction with specific molecular targets and pathways. For instance, it may act by silencing specific genes or proteins, leading to the desired biological effects . The detailed understanding of these mechanisms is essential for optimizing the compound’s applications in various fields.

Comparison with Similar Compounds

Similar Compounds: Several compounds are similar to MFCD33548999 in terms of their chemical structure and properties. These include various metal-organic frameworks and nanocomposite hydrogels .

Uniqueness: What sets MFCD33548999 apart from these similar compounds is its unique combination of stability, reactivity, and versatility. These properties make it particularly valuable for a wide range of applications, from scientific research to industrial production.